Cas no 1005060-07-0 (3-(2-Diethylamino-ethyl)-4-oxo-10-oxa-3-aza-tricyclo5.2.1.0*1,5*dec-8-ene-6-carboxylic Acid)

3-(2-Diethylamino-ethyl)-4-oxo-10-oxa-3-aza-tricyclo5.2.1.0*1,5*dec-8-ene-6-carboxylic Acid structure
1005060-07-0 structure
Product name:3-(2-Diethylamino-ethyl)-4-oxo-10-oxa-3-aza-tricyclo5.2.1.0*1,5*dec-8-ene-6-carboxylic Acid
CAS No:1005060-07-0
MF:C15H22N2O4
MW:294.346184253693
MDL:MFCD06411480
CID:3080303
PubChem ID:3157617

3-(2-Diethylamino-ethyl)-4-oxo-10-oxa-3-aza-tricyclo5.2.1.0*1,5*dec-8-ene-6-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • <br>2-[2-(diethylamino)ethyl]-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole- 7-carboxylic acid
    • 3-(2-Diethylamino-ethyl)-4-oxo-10-oxa-3-aza-tricyclo[5.2.1.0*1,5*]dec-8-ene-6-car
    • 3-(2-DIETHYLAMINO-ETHYL)-4-OXO-10-OXA-3-AZA-TRICYCLO[5.2.1.0]DEC-8-ENE-6-CARBOXYLIC ACID
    • 3-[2-(DIETHYLAMINO)ETHYL]-4-OXO-10-OXA-3-AZATRICYCLO[5.2.1.0'1,5']DEC-8-ENE-6-CARBOXYLIC ACID
    • 3-(2-DIETHYLAMINO-ETHYL)-4-OXO-10-OXA-3-AZA-TRICYCLO[5.2.1.0(1,5)]DEC-8-ENE-6-CARBOXYLIC ACID
    • 3-(2-Diethylamino-ethyl)-4-oxo-10-oxa-3-aza-tricyclo[5.2.1.0*1,5*]dec-8-ene-6-carboxylic acid
    • 3-[2-(diethylamino)ethyl]-4-oxo-10-oxa-3-azatricyclo[
    • AKOS016347448
    • 3-[2-(diethylamino)ethyl]-4-oxo-10-oxa-3-azatricyclo[5.2.1.0(1),?]dec-8-ene-6-carboxylic acid
    • 1005060-07-0
    • AKOS000303317
    • 3-[2-(DIETHYLAMINO)ETHYL]-4-OXO-10-OXA-3-AZATRICYCLO[5.2.1.0{15}]DEC-8-ENE-6-CARBOXYLIC ACID
    • 2-[2-(diethylamino)ethyl]-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic acid
    • 2-(2-(Diethylamino)ethyl)-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic acid
    • STK685002
    • BAS 08812323
    • SR-01000323430
    • 3-(2-diethylamino-ethyl)-4-oxo-10-oxa-3-aza-tricyclo[
    • SR-01000323430-1
    • 3-[2-(diethylamino)ethyl]-4-oxo-10-oxa-3-azatricyclo[5.2.1.01,5]dec-8-ene-6-carboxylic acid
    • CS-0315334
    • 3-(2-Diethylamino-ethyl)-4-oxo-10-oxa-3-aza-tricyclo5.2.1.0*1,5*dec-8-ene-6-carboxylic Acid
    • MDL: MFCD06411480
    • Inchi: InChI=1S/C15H22N2O4/c1-3-16(4-2)7-8-17-9-15-6-5-10(21-15)11(14(19)20)12(15)13(17)18/h5-6,10-12H,3-4,7-9H2,1-2H3,(H,19,20)
    • InChI Key: KMCWJCUNYIWRDS-UHFFFAOYSA-N
    • SMILES: CCN(CC)CCN1CC23C=CC(C(C2C1=O)C(=O)O)O3

Computed Properties

  • Exact Mass: 294.15795719g/mol
  • Monoisotopic Mass: 294.15795719g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 488
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.8
  • Topological Polar Surface Area: 70.1Ų

3-(2-Diethylamino-ethyl)-4-oxo-10-oxa-3-aza-tricyclo5.2.1.0*1,5*dec-8-ene-6-carboxylic Acid Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

3-(2-Diethylamino-ethyl)-4-oxo-10-oxa-3-aza-tricyclo5.2.1.0*1,5*dec-8-ene-6-carboxylic Acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
012475-500mg
3-(2-Diethylamino-ethyl)-4-oxo-10-oxa-3-aza-tricyclo[5.2.1.0*1,5*]dec-8-ene-6-carboxylic acid
1005060-07-0
500mg
3251CNY 2021-05-07
Matrix Scientific
012475-500mg
3-(2-Diethylamino-ethyl)-4-oxo-10-oxa-3-aza-tricyclo[5.2.1.0*1,5*]dec-8-ene-6-carboxylic acid
1005060-07-0
500mg
$200.00 2023-09-09
SHANG HAI XIAN DING Biotechnology Co., Ltd.
012475-500mg
3-(2-Diethylamino-ethyl)-4-oxo-10-oxa-3-aza-tricyclo[5.2.1.0*1,5*]dec-8-ene-6-carboxylic acid
1005060-07-0
500mg
3251.0CNY 2021-07-05
TRC
D011445-50mg
3-(2-Diethylamino-ethyl)-4-oxo-10-oxa-3-aza-tricyclo[5.2.1.0*1,5*]dec-8-ene-6-carboxylic Acid
1005060-07-0
50mg
$ 100.00 2022-06-06
TRC
D011445-100mg
3-(2-Diethylamino-ethyl)-4-oxo-10-oxa-3-aza-tricyclo[5.2.1.0*1,5*]dec-8-ene-6-carboxylic Acid
1005060-07-0
100mg
$ 160.00 2022-06-06
Matrix Scientific
012475-1g
3-(2-Diethylamino-ethyl)-4-oxo-10-oxa-3-aza-tricyclo[5.2.1.0*1,5*]dec-8-ene-6-carboxylic acid
1005060-07-0
1g
$378.00 2023-09-09
Ambeed
A638588-1g
2-(2-(Diethylamino)ethyl)-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic acid
1005060-07-0
1g
$686.0 2024-04-26

3-(2-Diethylamino-ethyl)-4-oxo-10-oxa-3-aza-tricyclo5.2.1.0*1,5*dec-8-ene-6-carboxylic Acid Related Literature

Additional information on 3-(2-Diethylamino-ethyl)-4-oxo-10-oxa-3-aza-tricyclo5.2.1.0*1,5*dec-8-ene-6-carboxylic Acid

Introduction to 3-(2-Diethylamino-ethyl)-4-oxo-10-oxa-3-aza-tricyclo5.2.1.0*1,5*dec-8-ene-6-carboxylic Acid (CAS No. 1005060-07-0)

3-(2-Diethylamino-ethyl)-4-oxo-10-oxa-3-aza-tricyclo5.2.1.0*1,5*dec-8-ene-6-carboxylic Acid, identified by its CAS number 1005060-07-0, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique tricyclic framework and functional groups. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in the development of novel therapeutic agents.

The molecular structure of 3-(2-Diethylamino-ethyl)-4-oxo-10-oxa-3-aza-tricyclo5.2.1.0*1,5*dec-8-ene-6-carboxylic Acid features a tricyclic system incorporating an oxygen atom and an azacycloalkane moiety, which contributes to its distinct chemical properties and reactivity. The presence of a carboxylic acid group at the 6-position and a diethylamino substituent at the 2-position enhances its potential as a pharmacophore, enabling interactions with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in tricyclic compounds due to their ability to mimic the three-dimensional shape of natural substrates, which facilitates high-affinity binding to biological targets. The tricyclo5.2.1.0*1,5*dec-8-ene core of this compound is particularly noteworthy, as it provides a rigid scaffold that can be modified to optimize pharmacokinetic and pharmacodynamic profiles. This structural motif has been explored in various drug discovery programs, leading to the identification of several lead compounds with therapeutic potential.

The diethylamino group in the molecule is known to enhance solubility and bioavailability, which are critical factors in drug development. Additionally, the carboxylic acid functionality can be further modified into esters or amides, allowing for additional diversification of the chemical scaffold. These modifications have been employed in medicinal chemistry campaigns to improve metabolic stability and target specificity.

Recent studies have highlighted the biological activity of derivatives of this compound class, particularly in the context of anti-inflammatory and analgesic applications. The unique combination of functional groups in 3-(2-Diethylamino-ethyl)-4-oxo-10-oxa-3-aza-tricyclo5.2.1.0*1,5*dec-8-ene-6-carboxylic Acid suggests potential for further exploration in these therapeutic areas. Researchers have demonstrated that structural analogs of this compound can modulate inflammatory pathways by interacting with key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX).

The tricyclic core also contributes to the compound's stability under various conditions, which is essential for formulation development and clinical translation. Furthermore, computational studies have shown that this scaffold can be optimized for better binding affinity and selectivity by leveraging virtual screening techniques and molecular modeling approaches.

One of the most compelling aspects of this compound is its potential for further derivatization to explore new chemical space without compromising its core pharmacophoric features. This flexibility has allowed researchers to generate libraries of analogs with tailored properties for specific biological targets. For instance, modifications at the 4-oxo position have been investigated for their impact on receptor binding affinity and metabolic clearance.

The synthesis of 3-(2-Diethylamino-ethyl)-4-oxo-10-oxa-tricyclo5.2.1.-0*1,5*dec8ene6carboxylic Acid presents both challenges and opportunities due to its complex three-dimensional structure. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric transformations, have been employed to construct the tricyclic core with high precision. These approaches ensure that the final product retains the desired stereochemical configuration necessary for biological activity.

In conclusion,3-(2-Diethylaminoethyl)-4-Oxo10-Oxa-tricyclo52100*11S Dec8ene6-Carboxylic Acid (CAS No: 1005060070) represents a structurally intriguing compound with significant potential in pharmaceutical research and development。 Its unique tricyclic framework, functional groups, and modifiable nature make it an attractive candidate for further exploration。 As research continues, this compound is likely to play a crucial role in the discovery of novel therapeutic agents targeting various diseases, particularly those involving inflammatory pathways。

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Amadis Chemical Company Limited
(CAS:1005060-07-0)3-(2-Diethylamino-ethyl)-4-oxo-10-oxa-3-aza-tricyclo5.2.1.0*1,5*dec-8-ene-6-carboxylic Acid
A1096531
Purity:99%
Quantity:1g
Price ($):617.0